Cas no 1529000-12-1 (4-(3-methylfuran-2-yl)oxane-4-carboxylic acid)

• Product Name: 4-(3-methylfuran-2-yl)oxane-4-carboxylic acid
• CAS No: 1529000-12-1
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 6431969
• PubChem ID: 97707388
• Update Time: 2025-06-10

4-(3-methylfuran-2-yl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylfuran-2-yl)oxane-4-carboxylic acid
• 1529000-12-1
• EN300-1740542

• Inchi： 1S/C11H14O4/c1-8-2-5-15-9(8)11(10(12)13)3-6-14-7-4-11/h2,5H,3-4,6-7H2,1H3,(H,12,13)
• InChI Key： CDMAXHZJOHJTJF-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C2=C(C)C=CO2)CC1

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-(3-methylfuran-2-yl)oxane-4-carboxylic acid

Comprehensive Overview of 4-(3-methylfuran-2-yl)oxane-4-carboxylic acid (CAS No. 1529000-12-1): Properties, Applications, and Research Insights

4-(3-methylfuran-2-yl)oxane-4-carboxylic acid (CAS No. 1529000-12-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. This molecule combines a furan ring with an oxane (tetrahydropyran) moiety, offering versatile reactivity for synthetic modifications. Its carboxylic acid functional group further enhances its utility as a building block for derivatives, making it a valuable candidate for drug discovery and material science applications.

Recent studies highlight the growing demand for heterocyclic compounds like 4-(3-methylfuran-2-yl)oxane-4-carboxylic acid in developing bioactive molecules. Researchers are particularly interested in its potential as a precursor for anti-inflammatory agents or antimicrobial compounds, aligning with current trends in combating antibiotic resistance. The compound’s 3-methylfuran subunit is also being explored for its role in flavor and fragrance industries, where natural analogs are increasingly preferred.

From a synthetic chemistry perspective, the CAS No. 1529000-12-1 compound exemplifies the convergence of green chemistry principles. Its synthesis often involves catalytic methods to minimize waste, addressing the pharmaceutical industry’s push toward sustainable practices. Analytical techniques such as NMR spectroscopy and HPLC-MS are routinely employed to characterize its purity, ensuring compliance with regulatory standards for preclinical studies.

In the context of AI-driven drug discovery, 4-(3-methylfuran-2-yl)oxane-4-carboxylic acid has been flagged in computational screenings for its favorable ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). This aligns with frequent user queries on platforms like PubMed and Reaxys about “promising heterocyclic scaffolds for lead optimization” or “bioactive furan derivatives.” Such interest underscores its relevance in modern medicinal chemistry.

The compound’s stability under physiological conditions makes it a candidate for prodrug design, another hot topic in pharmaceutical forums. Discussions often revolve around modifying its carboxylic acid group to enhance bioavailability—a key challenge in small-molecule therapeutics. Patent databases reveal incremental innovations around this structure, particularly in central nervous system (CNS) drug development.

Beyond pharmaceuticals, CAS No. 1529000-12-1 finds niche applications in material science, where its rigid bicyclic structure contributes to polymer cross-linking or ligand design for catalysis. Environmental scientists have also explored its degradation pathways to assess ecological safety, responding to public concerns about persistent organic pollutants.

To summarize, 4-(3-methylfuran-2-yl)oxane-4-carboxylic acid represents a multifaceted compound bridging interdisciplinary research. Its synthetic accessibility, structural modularity, and bioactive potential position it as a compelling subject for both academic and industrial investigations. Future studies may focus on scaling production via continuous flow chemistry or exploring its role in bioconjugation techniques—areas frequently queried in scientific search engines.